Cas no 1849398-92-0 (N-[(4-Methyl-1,2,3-thiadiazol-5-yl)methyl]-2-propenamide)

• Product Name: N-[(4-Methyl-1,2,3-thiadiazol-5-yl)methyl]-2-propenamide
• CAS No: 1849398-92-0
• MF: C₇H₉N₃OS
• MW: 183.230859518051
• CID: 5456987
• PubChem ID: 121553884
• Update Time: 2023-08-27

N-[(4-Methyl-1,2,3-thiadiazol-5-yl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 1849398-92-0
• Z1509301980
• N-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]prop-2-enamide
• N-[(4-methylthiadiazol-5-yl)methyl]prop-2-enamide
• EN300-5142028
• N-[(4-Methyl-1,2,3-thiadiazol-5-yl)methyl]-2-propenamide

• Inchi： 1S/C7H9N3OS/c1-3-7(11)8-4-6-5(2)9-10-12-6/h3H,1,4H2,2H3,(H,8,11)
• InChI Key： DUAKOLATHDTZTA-UHFFFAOYSA-N
• SMILES： C(NCC1SN=NC=1C)(=O)C=C

Computed Properties

• Exact Mass: 183.04663309g/mol
• Monoisotopic Mass: 183.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.21±0.46(Predicted)